Cas no 1443341-50-1 (1-[3-(3,5-dimethylphenyl)phenyl]-2,2,2-trifluoroethanone)

• Product Name: 1-[3-(3,5-dimethylphenyl)phenyl]-2,2,2-trifluoroethanone
• CAS No: 1443341-50-1
• MF: C₁₆H₁₃F₃O
• MW: 278.269035100937
• MDL: MFCD07783571
• CID: 5209415
• Update Time: 2026-03-06

1-[3-(3,5-dimethylphenyl)phenyl]-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3,5-dimethylphenyl)phenyl]-2,2,2-trifluoroethanone

• MDL： MFCD07783571
• Inchi： 1S/C16H13F3O/c1-10-6-11(2)8-14(7-10)12-4-3-5-13(9-12)15(20)16(17,18)19/h3-9H,1-2H3
• InChI Key： OEICQLTWINJBDN-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(C2=CC(C)=CC(C)=C2)=C1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[3-(3,5-dimethylphenyl)phenyl]-2,2,2-trifluoroethanone

Introduction to 1-[3-(3,5-dimethylphenyl)phenyl]-2,2,2-trifluoroethanone (CAS No. 1443341-50-1)

1-[3-(3,5-dimethylphenyl)phenyl]-2,2,2-trifluoroethanone, identified by its Chemical Abstracts Service (CAS) number 1443341-50-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This organofluorine derivative exhibits a unique structural framework that has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a trifluoromethyl group and a phenyl ring system imparts distinct electronic and steric properties, making it a valuable candidate for further exploration in various biochemical pathways.

The compound's molecular structure consists of a central trifluoroethyl ketone moiety linked to a biphenyl system with dimethyl substitution at the 3 and 5 positions. This arrangement not only enhances its lipophilicity but also influences its reactivity and interactions with biological targets. The dimethylphenyl groups contribute to steric hindrance, which can be strategically employed in designing molecules with improved binding affinities or selectivity. Such features are particularly relevant in the context of developing novel therapeutic agents that require precise molecular recognition.

In recent years, the field of organofluorine chemistry has seen remarkable advancements, with compounds containing fluorinated moieties being extensively studied for their pharmacological properties. The trifluoroethyl group in 1-[3-(3,5-dimethylphenyl)phenyl]-2,2,2-trifluoroethanone is known to modulate metabolic stability and binding interactions, making it a preferred scaffold in drug design. For instance, trifluoromethyl-substituted compounds often exhibit enhanced binding affinity to enzymes and receptors due to the electron-withdrawing nature of fluorine atoms. This property has been leveraged in the development of antiviral, anticancer, and anti-inflammatory agents.

Recent studies have highlighted the role of biphenyl derivatives in medicinal chemistry, particularly their utility as key structural motifs in small-molecule drugs. The biphenyl core in 1-[3-(3,5-dimethylphenyl)phenyl]-2,2,2-trifluoroethanone provides a rigid framework that can be exploited to optimize pharmacokinetic profiles. Additionally, the dimethylphenyl substituents at the 3 and 5 positions introduce additional steric bulk, which can fine-tune the compound's interaction with biological targets. Such structural features are crucial for achieving high specificity and efficacy in therapeutic applications.

The synthesis of 1-[3-(3,5-dimethylphenyl)phenyl]-2,2,2-trifluoroethanone involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of the trifluoromethyl group typically requires specialized reagents or catalytic systems to ensure high yield and purity. Advanced techniques such as cross-coupling reactions and fluorination protocols are often employed to construct the desired molecular architecture efficiently. These synthetic strategies not only underscore the compound's synthetic accessibility but also demonstrate the progress achieved in fluorinated organic synthesis.

In the context of drug discovery, 1-[3-(3,5-dimethylphenyl)phenyl]-2,2,2-trifluoroethanone serves as a versatile building block for generating novel analogs with tailored properties. By modifying functional groups or introducing additional substituents, researchers can explore a wide spectrum of biological activities. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors or as modulators of neurotransmitter receptors. The ability to fine-tune structure-activity relationships (SAR) makes this scaffold particularly valuable for optimizing lead compounds towards clinical development.

The pharmacological evaluation of 1-[3-(3,5-dimethylphenyl)phenyl]-2,2,2-trifluoroethanone has revealed promising results in preclinical studies. Its interaction with biological targets suggests that it may exhibit inhibitory effects on certain enzymes or receptors relevant to human diseases. While further research is needed to fully elucidate its mechanism of action and therapeutic potential, these preliminary findings warrant continued investigation into its applications in medicine. The compound's unique combination of structural features positions it as a promising candidate for future drug development efforts.

From a computational chemistry perspective, the molecular properties of 1-[3-(3,5-dimethylphenyl)phenyl]-2,2,2-trifluoroethanone have been extensively modeled to predict its behavior in biological systems. Quantum mechanical calculations have provided insights into its electronic structure and reactivity trends. These computational studies complement experimental data by offering theoretical frameworks that aid in rationalizing observed pharmacological effects. Such interdisciplinary approaches are essential for advancing our understanding of how molecular structure influences biological activity.

The industrial relevance of this compound extends beyond academic research into practical applications in pharmaceutical manufacturing. Companies specializing in fine chemicals have shown interest in scaling up production processes for 1-[3-(3,5-dimethylphenyl)phenyl]-2,2,2-trifluoroethanone due to its potential commercial value. As demand for fluorinated compounds grows across multiple industries—including agrochemicals and materials science—this compound exemplifies how specialized chemical entities can bridge research gaps with industrial needs.

Future directions for research on 1-[3-(3,5-dimethylphenyl)phenyl]-2,2,2-trifluoroethanone include exploring its role as an intermediate in more complex synthetic pathways and investigating its behavior under various environmental conditions. Additionally， researchers may explore derivatives with different substituents to expand their therapeutic index or improve bioavailability。 Collaborative efforts between academia and industry will be crucial for translating laboratory discoveries into tangible medical breakthroughs。